2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid

• CAS RN: 1263279-45-3
• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.211
• IUPAC Name: 2-(2-amino-4-oxo-1H-pyrimidin-6-yl)benzoic acid
• InChI: InChI=1S/C11H9N3O3/c12-11-13-8(5-9(15)14-11)6-3-1-2-4-7(6)10(16)17/h1-5H,(H,16,17)(H3,12,13,14,15)
• InChI Key: HDQQISNAQPUJAN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC(=O)N=C(N2)N)C(=O)O

Description

2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid, also known as AHBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. AHBA is a pyrimidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has been shown to inhibit the enzyme dihydropteroate synthase by binding to the active site of the enzyme. This results in the inhibition of folic acid synthesis in bacteria, leading to bacterial growth inhibition. 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has also been shown to inhibit the growth of Mycobacterium tuberculosis by disrupting the cell wall synthesis.
Biochemical and Physiological Effects:
2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has been shown to have low toxicity in vitro and in vivo studies. However, further studies are needed to fully understand the biochemical and physiological effects of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid.

Advantages and Limitations for Lab Experiments

2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has limitations, including its solubility in water and its potential instability in certain conditions.

Future Directions

There are several future directions for the study of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid. One direction is the optimization of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid synthesis methods to achieve higher yields and purity. Another direction is the study of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid in combination with other compounds for potential synergistic effects. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid and its potential applications in various fields.

Synthesis Methods

2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid can be synthesized using various methods, including the reaction of 4-chloro-2-aminopyrimidine with 2-hydroxybenzoic acid in the presence of a base or the reaction of 2-amino-4,6-dichloropyrimidine with salicylic acid in the presence of a base. The synthesis of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has also been achieved through the reaction of 2,4-dichloro-5-nitropyrimidine with 2-hydroxybenzoic acid in the presence of a reducing agent. These methods have been optimized to achieve high yields and purity of 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid.

Scientific Research Applications

2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has been studied as a potential inhibitor of the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has also been studied for its potential use in the treatment of tuberculosis, as it has been shown to inhibit the growth of Mycobacterium tuberculosis. In agriculture, 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has been studied as a potential herbicide, as it has been shown to inhibit the growth of certain plants. 2-(2-Amino-6-hydroxy-pyrimidin-4-yl)-benzoic acid has also been studied for its potential use in materials science, as it has been shown to form self-assembled monolayers on gold surfaces.